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Compound of Interest

Compound Name: 2,6-dibromo-7H-purine

Cat. No.: B071965 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,6-dibromo-7H-purine (CAS No. 1196-41-4).

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed disposal procedures for

2,6-dibromo-7H-purine was not publicly available. The following guidance is based on general

best practices for handling halogenated heterocyclic compounds and information available for

structurally related chemicals. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department and adhere to all local, state, and federal regulations.

The toxicological properties of 2,6-dibromo-7H-purine have not been thoroughly investigated.

[1] Therefore, it should be handled with care, assuming it may be hazardous.

Key Safety and Handling Information
Proper personal protective equipment (PPE) is crucial when handling 2,6-dibromo-7H-purine.

This includes chemical-resistant gloves, safety goggles, and a lab coat. Work should be

conducted in a well-ventilated area or under a fume hood to avoid inhalation of any dust or

fumes.[1]

In the event of a spill, avoid generating dust. The spilled material should be carefully collected

and placed in a sealed container for disposal as hazardous waste. The area of the spill should

then be decontaminated.
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Quantitative Data and Hazard Profile
Due to the limited specific data for 2,6-dibromo-7H-purine, the following table summarizes

general information and data for related compounds to provide a conservative safety profile.

Parameter Information Source

CAS Number 1196-41-4 N/A

Molecular Formula C₅H₂Br₂N₄ N/A

Molecular Weight 277.9 g/mol N/A

Appearance
White to off-white crystalline

solid
N/A

Known Hazards of Related

Compounds

May cause skin, eye, and

respiratory irritation.
[2]

Occupational Exposure Limits
No specific limits have been

established.
[1]

Hazardous Decomposition

Products

May include carbon oxides,

nitrogen oxides, and hydrogen

bromide gas upon combustion.

N/A

Step-by-Step Disposal Protocol
The proper disposal of 2,6-dibromo-7H-purine is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with 2,6-dibromo-7H-purine, including

unused chemical, contaminated labware (e.g., pipette tips, vials), and personal protective

equipment, must be collected as hazardous waste. Do not mix this waste with non-

hazardous materials or other chemical waste streams unless directed by your EHS

department.

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include the chemical name "2,6-dibromo-7H-purine," the CAS

number "1196-41-4," and the appropriate hazard symbols.
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Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents.

Arrangement for Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal company to arrange for the collection and disposal of the waste.

The preferred method of disposal for halogenated organic compounds is typically high-

temperature incineration at a permitted facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2,6-dibromo-7H-purine.
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Start: 2,6-dibromo-7H-purine Waste Generated

Is the container properly labeled with chemical name and CAS number?

Label the container correctly.

No

Segregate as Hazardous Waste

Yes

Store in a designated, secure area

Contact EHS or licensed disposal vendor

Arrange for pickup and incineration

Disposal Complete

Click to download full resolution via product page

Disposal Workflow for 2,6-dibromo-7H-purine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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